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Get Quote

3,4-Dibromohexane: Basic Properties and Safety

The table below summarizes the key chemical and physical properties of 3,4-dibromohexane that are

available from the search results.

Property

Value

CAS Number
Molecular Formula
Molecular Weight
Density

Boiling Point
Refractive Index

Flash Point

Safety Information [2]:

16230-28-7 [1] [2] [3]

CeH12Brz2 [1] [2] [3]

243.967 g/mol [2]

1.594 g/mL at 25°C [2]

39°C at 0.8 mmHg [2]

n2°/D 1.507 [2]

>230 °F (>110 °C) [2]
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e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May
cause respiratory irritation).

¢ Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing).

¢ Personal Protective Equipment: Wear dust mask (N95 type in the US), eyeshields, and gloves.

Reported Reaction and Product Formation

A key reaction documented in the literature involves treating 3,4-dibromohexane with a strong base [4].

¢ Reaction: Treatment with strong base leads to the loss of two equivalents of HBr (a double

dehydrohalogenation) [4].
e Product: The result is the formation of a compound with the molecular formula CeHzo [4]. This

suggests the formation of a diene (a molecule with two double bonds) or a cyclic compound. The
specific identity and stereochemistry of this product are not detailed in the search results.

The following diagram illustrates the logical workflow for this reaction and the subsequent steps needed to

identify the products, which are not fully covered in the search results.
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3,4-Dibromohexane
(C6H12Br2)

oss of 2 HBr
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*Specific structure & stereochemistry

not in search results*

Click to download full resolution via product page

FAQs and Troubleshooting Guidance

Based on the general chemical information, here are some potential experimental issues and general advice.

¢ Q1: What is the main product when 3,4-dibromohexane is treated with a strong base?

o A: As noted above, the reaction yields a product with the formula CeHzo [4]. Without more
specific data, characterizing the exact structure of this product (e.g., whether it is a conjugated
diene, an isolated diene, or an alkyne) would require analytical techniques like NMR
spectroscopy or GC-MS.

¢ Q2: What should I do if my reaction produces multiple products or an unexpected yield?
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o A: The search results do not contain specific troubleshooting information for this compound.
Generally, in elimination reactions like this, factors such as the strength of the base, reaction
temperature, solvent, and the stereochemistry of the starting material (e.g., meso or racemic
mixture mentioned in [2]) can greatly influence the product distribution. Optimizing these
variables is typically necessary.

¢ Q3: How should I store and handle 3,4-dibromohexane?

o A: The compound is an irritant to skin, eyes, and the respiratory system [2]. It should be
handled in a fume hood with appropriate personal protective equipment (PPE), including gloves
and eye protection. The flash point is above 110°C, indicating a relatively low fire hazard, but
standard precautions for organic compounds should still be observed [2].

Suggestions for Further Research

Since the information found is limited, you may need to conduct a deeper investigation:

e Consult Specialized Literature: The articles listed in [2], such as "Cathodic elimination reactions of
acyclic vicinal dibromides," may contain more detailed mechanistic and product analysis.

¢ Perform Analytical Characterization: To definitively identify products and byproducts, techniques
like Gas Chromatography-Mass Spectrometry (GC-MS), *H/**C NMR Spectroscopy, and Infrared
(IR) Spectroscopy are essential.

e Explore Chemical Databases: Search for the specific product CeHio in databases to find its possible
isomers and their documented spectroscopic properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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